2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine

• IUPAC Name: 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine
• InChI: InChI=1S/C14H14Cl2N4/c15-12-2-1-11(9-13(12)16)19-5-7-20(8-6-19)14-10-17-3-4-18-14/h1-4,9-10H,5-8H2
• InChI Key: HZSZMENFZKVHTF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)C3=NC=CN=C3
• Molecular Formula: C14H14Cl2N4
• Molecular Weight: 309.2 g/mol

Description

“2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” is a compound with the molecular formula C16H17Cl2N5. It has a molecular weight of 350.25. The compound is solid in physical form.

Synthesis Analysis

The synthesis of piperazine derivatives, such as “2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine”, has been reported in various studies. One method involves the cyclization of 1,2-diamine derivatives with sulfonium salts. Another method involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Molecular Structure Analysis

The InChI code for “2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” is 1S/C16H17Cl2N5/c1-21(2)16(12(10-19)11-20)23-7-5-22(6-8-23)13-3-4-14(17)15(18)9-13/h3-4,9H,5-8H2,1-2H3.

Physical And Chemical Properties Analysis

“2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” is a solid compound with a molecular weight of 350.25.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Piperazine-2-one derivatives have attracted attention due to their potential as drug candidates. . .

Antipsychotic Agents

Aripiprazole, a well-known antipsychotic drug, contains a piperazine moiety. It is used for treating schizophrenia and other mood disorders. .

Chemical Synthesis and Organic Chemistry

Piperazine-2-one derivatives serve as building blocks in organic synthesis. Researchers have developed various analogs by modifying the substituents on the piperazine ring. .

Biological Studies and Receptor Interactions

Scientists investigate the binding affinity of piperazine-2-one derivatives to specific receptors. These studies shed light on their biological activity and potential therapeutic applications. .

Materials Science and Supramolecular Chemistry

Piperazine-2-one derivatives participate in supramolecular assemblies. Their ability to form hydrogen bonds and π-π stacking interactions makes them useful in designing functional materials, such as coordination polymers and metal-organic frameworks (MOFs). .

Photophysical Properties and Luminescent Materials

Certain piperazine-2-one derivatives exhibit interesting photophysical properties. They can act as fluorescent probes or be incorporated into luminescent materials. .

Safety and Hazards

The safety information for “2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

It’s known that piperazine derivatives show a wide range of biological and pharmaceutical activity . They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .

Mode of Action

It’s known that piperazine derivatives have diverse modes of action depending on the specific drug and its targets .

Biochemical Pathways

Given the wide range of biological and pharmaceutical activity of piperazine derivatives, it’s likely that multiple pathways are affected .

Result of Action

It’s known that piperazine derivatives have a wide range of biological and pharmaceutical effects, suggesting that this compound could have diverse effects at the molecular and cellular level .